Cas no 1361535-32-1 (2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine)
2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine
-
- Inchi: 1S/C12H8Cl3NO/c1-6-2-3-8(12(17)16-6)7-4-9(13)11(15)10(14)5-7/h2-5H,1H3,(H,16,17)
- InChI Key: UMGLCCXQVMJTGX-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)C1=CC=C(C)NC1=O)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 379
- XLogP3: 4.1
- Topological Polar Surface Area: 29.1
2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002071-250mg |
2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine |
1361535-32-1 | 97% | 250mg |
$700.40 | 2022-04-03 | |
| Alichem | A024002071-500mg |
2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine |
1361535-32-1 | 97% | 500mg |
$980.00 | 2022-04-03 | |
| Alichem | A024002071-1g |
2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine |
1361535-32-1 | 97% | 1g |
$1,663.20 | 2022-04-03 |
2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine
Introduction to 2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361535-32-1)
2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1361535-32-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic molecule features a pyridine core substituted with hydroxyl, methyl, and a trichlorophenyl group, making it a versatile scaffold for the development of novel bioactive agents.
The structural configuration of 2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine imparts unique electronic and steric properties that are highly valuable in medicinal chemistry. The presence of the hydroxyl group at the 2-position and the methyl group at the 6-position enhances the compound's solubility and metabolic stability, while the trichlorophenyl moiety contributes to its binding affinity for various biological targets. These features have positioned this compound as a promising candidate for further exploration in drug discovery programs.
In recent years, there has been growing interest in developing small-molecule inhibitors targeting enzymes involved in cancer metabolism. Pyridine derivatives have emerged as key pharmacophores in this endeavor due to their ability to modulate enzyme activity through precise interactions with active sites. Specifically, 2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine has been investigated for its potential to inhibit kinases and other enzymes implicated in tumor growth and progression. Preliminary studies suggest that this compound exhibits inhibitory activity against several oncogenic kinases, making it a compelling lead for further optimization.
The synthesis of 2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the trichlorophenyl group necessitates careful control of reaction conditions to ensure high regioselectivity and yield. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine ring system efficiently. These synthetic strategies not only showcase the versatility of transition metal catalysis but also underscore the importance of innovative approaches in accessing complex molecular architectures.
The pharmacological profile of 2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine has been evaluated through both in vitro and in vivo studies. In cell-based assays, this compound demonstrates significant inhibitory effects on selected kinases, with IC50 values that rival those of marketed drugs. Furthermore, animal models have provided preliminary evidence of its antitumor activity, suggesting potential therapeutic benefits in oncology applications. These findings are particularly noteworthy given the increasing demand for targeted therapies that minimize off-target effects and improve patient outcomes.
The computational modeling of 2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine has also contributed to our understanding of its biological activity. Molecular docking studies have revealed favorable interactions between this compound and target proteins, highlighting key residues that mediate its binding affinity. These insights have guided medicinal chemists in designing analogs with enhanced potency and selectivity. The integration of computational tools with experimental data has become an indispensable paradigm in modern drug discovery, accelerating the identification of promising candidates.
The future directions for research on 2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine include exploring its potential as a prodrug or combination therapy agent. Prodrug formulations can improve bioavailability and tissue distribution while minimizing toxicity upon administration. Additionally, combination therapies involving multiple targets may synergize to achieve greater therapeutic efficacy compared to single-agent treatments. The development of such strategies aligns with contemporary trends in oncology research aimed at addressing drug resistance and improving patient survival rates.
The environmental impact and sustainability considerations associated with the production and application of 2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine are also gaining attention. Green chemistry principles are being increasingly adopted to minimize waste generation and hazardous byproducts during synthesis. For instance, solvent-free reactions or catalytic methods that employ recyclable ligands have been explored to enhance sustainability. These efforts reflect a broader commitment within the pharmaceutical industry to develop environmentally responsible chemical processes.
In conclusion, 2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine, with its CAS number 1361535-32-1, represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for developing novel bioactive agents with potential applications in oncology and other therapeutic areas. Through interdisciplinary approaches encompassing synthetic chemistry、pharmacological evaluation、computational modeling,and sustainability considerations,this compound exemplifies the innovative spirit driving modern drug discovery initiatives.
1361535-32-1 (2-Hydroxy-6-methyl-3-(3,4,5-trichlorophenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)